Cas no 262292-34-2 (3,6-Dihydroxy-1,7-dimethoxyxanthone)

• Product Name: 3,6-Dihydroxy-1,7-dimethoxyxanthone
• CAS No: 262292-34-2
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 4668435
• PubChem ID: 101010505
• Update Time: 2025-06-11

3,6-Dihydroxy-1,7-dimethoxyxanthone Chemical and Physical Properties

Names and Identifiers

• 3,6-Dihydroxy-1,7-dimethoxyxanthone
• 3,6-dihydroxy-1,7-dimethoxyxanthen-9-one
• 3,6-Dihydroxy-1,7-dimethoxy-9H-xanthen-9-one
• 262292-34-2
• starbld0014357
• AKOS040761077

• Inchi： 1S/C15H12O6/c1-19-11-5-8-10(6-9(11)17)21-13-4-7(16)3-12(20-2)14(13)15(8)18/h3-6,16-17H,1-2H3
• InChI Key： TZVWXRWZFWCCDO-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(C2C(=CC(=CC1=2)O)OC)=O)OC)O

Computed Properties

• Exact Mass: 288.06338810g/mol
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 2.2

Experimental Properties

• Color/Form: Yellow powder

3,6-Dihydroxy-1,7-dimethoxyxanthone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,6-Dihydroxy-1,7-dimethoxyxanthone

Comprehensive Analysis of 3,6-Dihydroxy-1,7-dimethoxyxanthone (CAS No. 262292-34-2): Properties, Applications, and Research Insights

3,6-Dihydroxy-1,7-dimethoxyxanthone, identified by its CAS number 262292-34-2, is a naturally occurring xanthone derivative with significant pharmacological potential. This compound belongs to the oxygenated xanthones class, characterized by a tricyclic aromatic framework with hydroxyl and methoxy functional groups. Its unique structure contributes to diverse biological activities, making it a subject of interest in phytochemical research and drug discovery.

Recent studies highlight the growing demand for natural bioactive compounds, driven by trends in functional foods and nutraceuticals. Researchers are exploring 3,6-Dihydroxy-1,7-dimethoxyxanthone for its potential antioxidant and anti-inflammatory properties, aligning with consumer preferences for plant-based therapeutics. The compound’s presence in medicinal plants like Garcinia species has spurred investigations into its metabolic pathways and synergistic effects with other phytochemicals.

From a technical perspective, 262292-34-2 exhibits moderate solubility in polar solvents due to its hydroxyl groups, while the methoxy substitutions enhance its lipophilicity. This balance influences its bioavailability and membrane permeability, critical factors for pharmaceutical applications. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and structural integrity.

The compound’s mechanism of action involves modulation of cellular signaling pathways, particularly those related to oxidative stress and immune response. These attributes have led to exploratory studies in cosmeceuticals, where 3,6-Dihydroxy-1,7-dimethoxyxanthone is evaluated for skin-protective effects against UV-induced damage. Such applications resonate with the booming clean beauty movement, emphasizing science-backed natural ingredients.

Ongoing research also examines the compound’s role in metabolic syndrome management, addressing prevalent health concerns like diabetes and obesity. Its ability to influence enzyme inhibition (e.g., α-glucosidase) positions it as a candidate for glycemic control strategies. These findings are frequently cited in PubMed and ScienceDirect publications, reflecting academic and industrial interest.

In summary, 3,6-Dihydroxy-1,7-dimethoxyxanthone (CAS 262292-34-2) represents a multifaceted compound bridging traditional medicine and modern therapeutics. Its structural versatility and biological efficacy underscore its relevance in biomedical research, while its natural origin aligns with sustainable health solutions. Future directions may include nanocarrier formulations to optimize delivery and clinical translation.